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Compound of Interest

Compound Name: PF-06446846 hydrochloride

Cat. No.: B15615834 Get Quote

Technical Support Center: PF-06446846
Hydrochloride
This technical support center provides troubleshooting guides and frequently asked questions

(FAQs) for researchers, scientists, and drug development professionals working with PF-
06446846 hydrochloride. The information is presented in a question-and-answer format to

directly address common solubility and handling issues.

Frequently Asked Questions (FAQs)
Q1: What is PF-06446846 hydrochloride and what is its mechanism of action?

A1: PF-06446846 hydrochloride is an orally active and highly selective small molecule

inhibitor of Proprotein Convertase Subtilisin/Kexin type 9 (PCSK9) translation.[1][2][3] Its

unique mechanism of action involves binding to the 80S ribosome and inducing stalling during

the translation of PCSK9 mRNA, specifically around codon 34.[1][2][4] This selective inhibition

of PCSK9 synthesis leads to a decrease in plasma PCSK9 levels, which in turn reduces the

degradation of low-density lipoprotein (LDL) receptors.[5][6] The resulting increase in LDL

receptor recycling to the hepatocyte surface enhances the clearance of LDL cholesterol from

the bloodstream.[5]

Q2: I'm observing precipitation after diluting my PF-06446846 hydrochloride stock solution in

an aqueous buffer. What is happening?
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A2: This is a common issue when working with compounds that have low aqueous solubility.[7]

PF-06446846 hydrochloride is often dissolved in a high-concentration stock solution using an

organic solvent like DMSO. When this concentrated stock is diluted into an aqueous medium

such as phosphate-buffered saline (PBS) or cell culture media, the solvent polarity increases

significantly. This change can cause the compound, which is less soluble in the high-water

content environment, to precipitate out of the solution.[7]

Q3: What are the recommended solvents for dissolving PF-06446846 hydrochloride?

A3: PF-06446846 hydrochloride exhibits varying solubility in different solvents. Dimethyl

sulfoxide (DMSO) is a commonly used solvent for preparing high-concentration stock solutions.

[1][3][8] For in vivo studies, co-solvent systems are often employed to improve solubility and

bioavailability.[1][3] It is crucial to use fresh, anhydrous DMSO, as absorbed moisture can

negatively impact the solubility of the compound.[3][9]

Solubility Data
The following table summarizes the reported solubility of PF-06446846 hydrochloride in

various solvents.
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Solvent/Solvent System Concentration Observations

DMSO ≥ 100 mg/mL (212.61 mM)

Ultrasonic and warming to

60°C may be needed.[1] Use

of newly opened DMSO is

recommended.[1]

DMSO 87 mg/mL (200.51 mM)

Water 100 mg/mL (212.61 mM) Requires sonication.[1]

Water Insoluble

Ethanol 6 mg/mL

Acetonitrile:Water (1:1) 0.1 - 1 mg/mL Slightly soluble.[10]

10% DMSO, 90% (20% SBE-

β-CD in Saline)
≥ 5 mg/mL (10.63 mM) Clear solution.[1]

10% DMSO, 90% Corn Oil ≥ 5 mg/mL (10.63 mM) Clear solution.[1]

10% DMSO, 40% PEG300,

5% Tween-80, 45% Saline
≥ 2.08 mg/mL (4.42 mM) Clear solution.[1]

Troubleshooting Guide
Issue: My PF-06446846 hydrochloride has precipitated out of solution.

This guide provides a step-by-step approach to troubleshoot and resolve precipitation issues.
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Figure 1. Troubleshooting workflow for PF-06446846 hydrochloride precipitation.
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Experimental Protocols
Protocol 1: Preparation of a 10 mM DMSO Stock Solution

Weigh the Compound: Accurately weigh the desired amount of PF-06446846 hydrochloride
powder.

Calculate Solvent Volume: Based on the molecular weight (470.35 g/mol for the

hydrochloride salt), calculate the volume of DMSO required to achieve a 10 mM

concentration.

Dissolution: Add the calculated volume of fresh, anhydrous DMSO to the vial containing the

compound.

Mixing: Vortex the solution for 1-2 minutes. If the compound does not fully dissolve, brief

sonication (5-10 minutes in a water bath sonicator) or gentle warming (to 37°C) can be

applied.[7]

Storage: Store the stock solution at -20°C or -80°C in small aliquots to prevent repeated

freeze-thaw cycles.[3]

Protocol 2: Dilution in Aqueous Buffer to Avoid Precipitation

Prepare Intermediate Dilutions (Optional): If a high dilution factor is required, consider

making intermediate dilutions of your concentrated stock in DMSO first.[7]

Prepare Final Aqueous Solution: Add a small volume of the DMSO stock solution to your pre-

warmed (if appropriate) aqueous buffer (e.g., cell culture medium). It is critical to add the

DMSO stock to the aqueous buffer and not the other way around.[7]

Rapid Mixing: Immediately after adding the DMSO stock, vortex or pipette the solution

vigorously to ensure rapid and uniform dispersion, which can help prevent precipitation.[7]

Final DMSO Concentration Check: Ensure the final concentration of DMSO in your working

solution is as low as possible and consistent across all experimental conditions (typically ≤

0.1% for cell-based assays).[7]
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Signaling Pathway
Mechanism of Action of PF-06446846 Hydrochloride

PF-06446846 hydrochloride selectively inhibits the translation of PCSK9. This leads to

increased LDL receptor recycling and subsequent reduction of plasma LDL cholesterol.
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Figure 2. Signaling pathway illustrating the mechanism of action of PF-06446846 HCl.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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